Cas no 1342053-56-8 (4-methyl-N-(4-methylpentan-2-yl)pyridin-3-amine)

• Product Name: 4-methyl-N-(4-methylpentan-2-yl)pyridin-3-amine
• CAS No: 1342053-56-8
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 5207973
• PubChem ID: 63329580
• Update Time: 2026-03-06

4-methyl-N-(4-methylpentan-2-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(4-methylpentan-2-yl)pyridin-3-amine
• 3-Pyridinamine, N-(1,3-dimethylbutyl)-4-methyl-

• Inchi： 1S/C12H20N2/c1-9(2)7-11(4)14-12-8-13-6-5-10(12)3/h5-6,8-9,11,14H,7H2,1-4H3
• InChI Key： DRWBMNOXIJUYKG-UHFFFAOYSA-N
• SMILES： N(C1C=NC=CC=1C)C(C)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 156
• XLogP3: 3.3
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-methyl-N-(4-methylpentan-2-yl)pyridin-3-amine

4-Methyl-N-(4-Methylpentan-2-Yl)Pyridin-3-Amine: A Comprehensive Overview

The compound 4-methyl-N-(4-methylpentan-2-yl)pyridin-3-amine (CAS No. 1342053-56-8) is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their versatility in organic synthesis and their role in pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a pyridine ring substituted with a methyl group at the 4-position and an N-substituent at the 3-position, specifically a 4-methylpentan-2-yl group. This combination of substituents imparts distinct electronic and steric properties to the molecule, making it a subject of interest for researchers.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly as scaffolds for drug design. The N-substituted pyridinamines like 4-methyl-N-(4-methylpentan-2-yl)pyridin-3-amine have shown potential in inhibiting various enzymes and receptors, making them promising candidates for therapeutic interventions. For instance, research has demonstrated that such compounds can modulate kinase activity, which is crucial in treating diseases such as cancer and inflammatory disorders.

The synthesis of 4-methyl-N-(4-methylpentan-2-yl)pyridin-3-amine involves a series of well-established organic reactions. Typically, the process begins with the preparation of the pyridine ring through cyclization reactions, followed by selective substitution at the 3-amino position. The introduction of the 4-methyl group and the N-substituent requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have made these syntheses more efficient and environmentally friendly.

In terms of physical properties, 4-methyl-N-(4-methylpentan-2-Yl)Pyridin-3-Amine exhibits a melting point of approximately 125°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties are advantageous for its use in various chemical processes, including chromatography and crystallography studies.

One of the most exciting developments involving this compound is its application in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in coordination chemistry and catalysis.

From an environmental perspective, understanding the biodegradation pathways of CAS No. 1342053-56-8 is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through hydroxylation and oxidation mechanisms, ultimately breaking down into innocuous byproducts.

In conclusion, 4-Methyl-N-(4-Methylpentan-2-Yl)Pyridin-3-Amine (CAS No. 1342053-56-) represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with recent research findings, positions it as a valuable tool for future innovations in medicine, materials science, and beyond.